Cas no 1248037-96-8 (1-(2-Fluoro-4-methylphenyl)guanidine)

1-(2-Fluoro-4-methylphenyl)guanidine is a fluorinated guanidine derivative with applications in organic synthesis and pharmaceutical research. Its structure, featuring a fluoro-substituted aromatic ring and a guanidine functional group, makes it a versatile intermediate for constructing biologically active compounds. The fluorine atom enhances metabolic stability and binding affinity, while the guanidine moiety provides strong basicity and hydrogen-bonding capabilities. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors, receptor modulators, and other therapeutic agents. Its high purity and well-defined reactivity profile ensure reliable performance in synthetic workflows. Proper handling under controlled conditions is recommended due to its potential sensitivity.

1-(2-Fluoro-4-methylphenyl)guanidine structure

1248037-96-8 structure

Product Name:1-(2-Fluoro-4-methylphenyl)guanidine

CAS No:1248037-96-8

MF:C₈H₁₀FN₃

MW:167.183504581451

CID:5527126

Update Time:2025-10-28

1-(2-Fluoro-4-methylphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

- Guanidine, N-(2-fluoro-4-methylphenyl)-
- 1-(2-Fluoro-4-methylphenyl)guanidine
- Inchi： 1S/C8H10FN3/c1-5-2-3-7(6(9)4-5)12-8(10)11/h2-4H,1H3,(H4,10,11,12)
- InChI Key： WPPPBJOAADTKJU-UHFFFAOYSA-N
- SMILES： N(C1=CC=C(C)C=C1F)C(=N)N

Experimental Properties

Density: 1.25±0.1 g/cm3(Predicted)
Boiling Point: 242.1±50.0 °C(Predicted)
pka: 9.94±0.70(Predicted)

1-(2-Fluoro-4-methylphenyl)guanidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763724-1g	N-(2-Fluoro-4-methylphenyl)guanidine	1248037-96-8	98%	1g	￥4361.00	2024-08-09

1-(2-Fluoro-4-methylphenyl)guanidine Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Additional information on 1-(2-Fluoro-4-methylphenyl)guanidine

Research Brief on 1-(2-Fluoro-4-methylphenyl)guanidine (CAS: 1248037-96-8) in Chemical Biology and Pharmaceutical Applications

1-(2-Fluoro-4-methylphenyl)guanidine (CAS: 1248037-96-8) is a guanidine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a bioactive scaffold. Guanidine-containing compounds are known for their diverse pharmacological properties, including antimicrobial, antiviral, and enzyme inhibitory activities. This compound, with its unique fluoromethyl substitution, presents a promising candidate for further exploration in drug discovery and development.

Recent studies have focused on the synthesis and characterization of 1-(2-Fluoro-4-methylphenyl)guanidine, aiming to elucidate its chemical properties and biological activities. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity. Computational modeling has also been utilized to predict its binding affinities to various biological targets, suggesting potential interactions with enzymes involved in inflammatory pathways and neurotransmitter regulation.

In vitro assays have demonstrated that 1-(2-Fluoro-4-methylphenyl)guanidine exhibits moderate inhibitory activity against certain kinases and proteases, which are critical targets in cancer and neurodegenerative diseases. Preliminary cytotoxicity studies indicate a favorable safety profile in normal cell lines, though further optimization is required to enhance its selectivity and potency. Researchers are particularly interested in its potential as a lead compound for developing novel therapeutics targeting central nervous system disorders.

One of the key challenges in the development of 1-(2-Fluoro-4-methylphenyl)guanidine is its solubility and bioavailability. Recent formulations incorporating nanoparticle-based delivery systems have shown promise in improving its pharmacokinetic properties. Additionally, structure-activity relationship (SAR) studies are underway to modify the guanidine core and optimize its pharmacodynamic profile.

In conclusion, 1-(2-Fluoro-4-methylphenyl)guanidine represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Future research should focus on in vivo efficacy studies, mechanism of action elucidation, and the development of derivatives with enhanced drug-like properties.